N-(2-methylpropyl)-3-phenylprop-2-yn-1-amine

• IUPAC Name: 2-methyl-N-(3-phenylprop-2-ynyl)propan-1-amine
• InChI: InChI=1S/C13H17N/c1-12(2)11-14-10-6-9-13-7-4-3-5-8-13/h3-5,7-8,12,14H,10-11H2,1-2H3
• InChI Key: KSFKLXBUVKKPCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC#CC1=CC=CC=C1
• Molecular Formula: C13H17N
• DSSTOX Substance ID: DTXSID90405909
• Molecular Weight: 187.28 g/mol
• CAS RN: 347406-04-6

Description

N-(2-methylpropyl)-3-phenylprop-2-yn-1-amine, or NMPPPA, is an organic compound and an amine. It is a colorless liquid with a pungent odor, and is soluble in water and alcohol. It is widely used in the laboratory for organic synthesis and in the development of pharmaceuticals. NMPPPA is an important intermediate in the synthesis of pharmaceuticals, and has been studied for its potential applications in drug development and lab experiments.

Scientific Research Applications

Degradation and Environmental Impact

• Advanced Oxidation Processes (AOPs) for Hazardous Compounds: Nitrogen-containing compounds like N-(2-methylpropyl)-3-phenylprop-2-yn-1-amine, used in industrial applications, exhibit resistance to conventional degradation. AOPs have been effective in mineralizing these compounds, highlighting the importance of developing technologies to degrade toxic nitrogen-containing compounds efficiently. Ozone and Fenton processes are notably reactive, with degradation highly sensitive to conditions such as pH. This suggests the potential environmental impact of this compound and the necessity for targeted degradation strategies [Bhat & Gogate, 2021].

Biological Effects and Potential Applications

• Carcinogenicity Studies

  Research on the metabolism of carcinogens and their metabolites, including aromatic amines, provides insight into the biological effects of substances like this compound. These studies are crucial for understanding the compound's potential carcinogenicity and its implications for human health, especially regarding tobacco-related cancers [Hecht, 2002].

• Imiquimod and Analogues

  Imiquimod, a compound similar to this compound, showcases the significance of nitrogen-containing compounds in medical applications. As an immune response modifier, Imiquimod's mechanisms and effects on conditions like genital warts and basal cell carcinoma underline the potential therapeutic applications of related compounds [Syed, 2001].

Chemical Analysis and Synthesis

• Analysis of Carcinogenic Metabolites

  The study of heterocyclic aromatic amines (HAAs), which may share structural similarities with this compound, involves analyzing their presence in biological matrices and foodstuff. This research is vital for assessing the compound's potential health risks and establishing methods for its detection and analysis [Teunissen et al., 2010].

• N-halo Reagents in Organic Synthesis

  N-halo reagents play a crucial role in organic synthesis, including transformations involving nitrogen-containing compounds. The application of these reagents in various organic reactions, such as oxidation, halogenation, and acylation, highlights the versatility of compounds like this compound in chemical synthesis [Kolvari et al., 2007].